Cas no 1692219-72-9 (3-tert-butyl-2,3-dihydro-1H-indole)

• Product Name: 3-tert-butyl-2,3-dihydro-1H-indole
• CAS No: 1692219-72-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 4611204
• PubChem ID: 57665252
• Update Time: 2025-06-08

3-tert-butyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-2,3-dihydro-1H-indole
• 1H-Indole, 3-(1,1-dimethylethyl)-2,3-dihydro-

• Inchi： 1S/C12H17N/c1-12(2,3)10-8-13-11-7-5-4-6-9(10)11/h4-7,10,13H,8H2,1-3H3
• InChI Key： UGMHCUGSEVODRD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C)(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3-tert-butyl-2,3-dihydro-1H-indole

3-tert-Butyl-2,3-dihydro-1H-indole: A Comprehensive Overview of CAS No. 1692219-72-9

3-tert-butyl-2,3-dihydro-1H-indole (CAS No. 1692219-72-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group and a 2,3-dihydroindole core. These properties make it an attractive building block for the synthesis of a wide range of biologically active molecules and pharmaceuticals.

The chemical structure of 3-tert-butyl-2,3-dihydro-1H-indole consists of a substituted indole ring with a tert-butyl group attached to the 3-position. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, making it suitable for various synthetic transformations. The 2,3-dihydroindole core is a common scaffold found in many natural products and bioactive compounds, contributing to its biological significance.

Recent research has highlighted the potential applications of 3-tert-butyl-2,3-dihydro-1H-indole in drug discovery and development. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 3-tert-butyl-2,3-dihydro-1H-indole could serve as a lead compound for the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its biological activities, 3-tert-butyl-2,3-dihydro-1H-indole has been utilized as a key intermediate in the synthesis of various pharmaceuticals. Its reactivity and functional group compatibility make it an ideal starting material for multi-step synthetic processes. Researchers have successfully employed this compound in the preparation of complex molecules with diverse pharmacological profiles.

The synthesis of 3-tert-butyl-2,3-dihydro-1H-indole can be achieved through several methods. One common approach involves the reaction of tert-butylamine with an appropriate indole derivative under controlled conditions. This method provides high yields and good purity, making it suitable for large-scale production. Another synthetic route involves the cyclization of a suitable precursor in the presence of a catalyst, which can be optimized to achieve high selectivity and efficiency.

The physical properties of 3-tert-butyl-2,3-dihydro-1H-indole, such as its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for optimizing its use in different applications, including formulation development and analytical methods. For example, its solubility in organic solvents facilitates its use in liquid chromatography and other analytical techniques.

In terms of safety and handling, 3-tert-butyl-2,3-dihydro-1H-indole is generally considered to be stable under normal laboratory conditions. However, standard precautions should be taken when handling this compound to ensure safe storage and use. It is advisable to consult relevant safety data sheets (SDS) for detailed information on handling procedures and potential hazards.

The environmental impact of 3-tert-butyl-2,3-dihydro-1H-indole is another important consideration. Research has shown that this compound does not pose significant environmental risks when used responsibly. However, proper waste management practices should be followed to minimize any potential ecological effects.

In conclusion, 3-tert-butyl-2,3-dihydro-1H-indole (CAS No. 1692219-72-9) is a valuable compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for the development of novel therapeutic agents and other biologically active molecules. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.